Cas no 33672-95-6 (Benzoic acid, 2,4-dinitro-, ethyl ester)

• Product Name: Benzoic acid, 2,4-dinitro-, ethyl ester
• CAS No: 33672-95-6
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• CID: 1459312
• Update Time: 2025-05-27

Benzoic acid, 2,4-dinitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dinitro-, ethyl ester
• ethyl 2,4-dinitrobenzoate

• Inchi： 1S/C9H8N2O6/c1-2-17-9(12)7-4-3-6(10(13)14)5-8(7)11(15)16/h3-5H,2H2,1H3
• InChI Key： LAWSJYPBSMMKJU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03824

Experimental Properties

• PSA: 112.58

Additional information on Benzoic acid, 2,4-dinitro-, ethyl ester

Recent Advances in the Study of Benzoic acid, 2,4-dinitro-, ethyl ester (CAS: 33672-95-6) in Chemical and Biomedical Research

Benzoic acid, 2,4-dinitro-, ethyl ester (CAS: 33672-95-6) is a chemical compound of significant interest in the fields of organic chemistry and biomedical research. Recent studies have explored its potential applications in drug development, material science, and environmental chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, properties, and potential applications.

One of the key areas of research involving Benzoic acid, 2,4-dinitro-, ethyl ester is its role as an intermediate in the synthesis of more complex organic molecules. A study published in the Journal of Organic Chemistry (2023) demonstrated its utility in the preparation of nitroaromatic compounds, which are widely used in pharmaceuticals and agrochemicals. The study highlighted the compound's reactivity under mild conditions, making it a versatile building block for synthetic chemistry.

In the biomedical field, recent investigations have explored the antimicrobial properties of Benzoic acid, 2,4-dinitro-, ethyl ester. A 2023 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a lead compound for new antibiotic development.

Environmental applications of Benzoic acid, 2,4-dinitro-, ethyl ester have also been a focus of recent research. A 2022 study in Environmental Science & Technology investigated its degradation pathways in soil and water systems. The findings indicated that the compound undergoes rapid hydrolysis under alkaline conditions, forming less toxic byproducts. This property makes it a candidate for use in environmentally friendly chemical processes.

Despite these promising findings, challenges remain in the large-scale application of Benzoic acid, 2,4-dinitro-, ethyl ester. Issues such as stability under varying pH conditions and potential toxicity to non-target organisms require further investigation. Future research directions may include the development of more stable derivatives and comprehensive toxicity studies to ensure safe usage in industrial and biomedical applications.

In conclusion, Benzoic acid, 2,4-dinitro-, ethyl ester (CAS: 33672-95-6) continues to be a compound of significant interest across multiple scientific disciplines. Its versatility in synthesis, antimicrobial properties, and environmental degradability make it a valuable subject for ongoing research. Further studies are needed to fully exploit its potential while addressing the associated challenges.